(2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile

Specification

• CAS No.: 330179-72-1
• Molecular Formula: C21H18N2O3S
• Molecular Weight: 378.45
• IUPAC Name: (E)-3-(3-ethoxy-4-hydroxyphenyl)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• Standard InChI: InChI=1S/C21H18N2O3S/c1-3-26-20-11-14(4-9-19(20)24)10-16(12-22)21-23-18(13-27-21)15-5-7-17(25-2)8-6-15/h4-11,13,24H,3H2,1-2H3/b16-10+
• Standard InChI Key: HQZKAVQWRXQLIV-MHWRWJLKSA-N
• SMILES: CCOC1=C(C=CC(=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)OC)O

Introduction

(2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile is a complex organic compound with a molecular formula of C21H18N2O3S and a molecular weight of 378.4 g/mol. This compound features a thiazole ring connected to a prop-2-enenitrile backbone, which is further substituted with ethoxy and hydroxy groups on one phenyl ring and a methoxy group on another phenyl ring. The compound's structural complexity suggests potential applications in pharmaceuticals or materials science due to its diverse functional groups.

Synthesis and Characterization

The synthesis of such a complex molecule typically involves multiple steps, including the formation of the thiazole ring and the introduction of the prop-2-enenitrile backbone. Characterization methods might include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy to confirm the structure and purity of the compound.

Potential Applications

While specific applications of (2E)-3-(3-ethoxy-4-hydroxyphenyl)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile are not well-documented, compounds with similar structures have been explored for their biological activities, such as anti-inflammatory properties. The presence of diverse functional groups suggests potential uses in drug development or as intermediates in organic synthesis.

Research Findings and Future Directions

Given the limited availability of specific research findings on this compound, future studies could focus on its synthesis optimization, biological activity screening, and potential applications in materials science or pharmaceuticals. The compound's structural features make it an interesting candidate for further investigation.